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Compound of Interest

Compound Name: Tovopyrifolin C

Cat. No.: B044748

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Tovopyrifolin C (IUPAC name: 1,3,5-trihydroxy-2-methoxy-9H-xanthen-
9-one), a xanthone derivative used in scientific research. This guidance is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting.

Executive Summary

Tovopyrifolin C is a heterocyclic compound belonging to the xanthone family. While specific
safety and toxicity data for Tovopyrifolin C are not readily available, the precautionary
principle dictates that it should be handled as a potentially hazardous substance. This guide
outlines the recommended disposal procedures based on the known properties of the parent
compound, xanthone, and general best practices for chemical waste management. All waste
must be handled in accordance with local, state, and federal regulations.

Safety and Handling Precautions

Before handling Tovopyrifolin C, it is crucial to wear appropriate personal protective
equipment (PPE), including safety goggles with side-shields, chemical-resistant gloves, and a
lab coat.[1] Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of any dust or aerosols.[1][2]

In case of exposure:
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o Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.[1][3]

o Skin: Remove contaminated clothing and wash the affected area with soap and water. Seek

medical attention if irritation develops.[1][3]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1][3]

 Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

[1]14]

Quantitative Data Summary

Specific quantitative data for Tovopyrifolin C is limited. The following table summarizes

available information for the parent compound, xanthone, which should be used as a

precautionary reference.

Property Data for Xanthone Tovopyrifolin C Data
Molecular Formula C13H802 C14H1006

Molecular Weight 196.21 g/mol 274.23 g/mol
Appearance Beige powder/solid Data not available
Melting Point 174 - 176 °C[5] Data not available
Boiling Point 349 - 350 °CJ[5] Data not available

Acute Oral Toxicity (LD50)

>500 mg/kg (rat)[6], though
some sources state "Toxic if
swallowed"[6] and others

report no data available[1].

Data not available

Carcinogenicity

No data available[1]

Data not available

Step-by-Step Disposal Protocol
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The following protocol is a general guideline. Always consult your institution's Environmental
Health and Safety (EHS) department for specific procedures and requirements.

Step 1: Waste Identification and Segregation

» Treat all Tovopyrifolin C waste, including pure compound, contaminated labware (e.g.,
pipette tips, vials), and solutions, as hazardous chemical waste.

« Do not mix Tovopyrifolin C waste with other waste streams unless explicitly permitted by
your EHS department.

Step 2: Waste Containerization

o Use a dedicated, properly labeled hazardous waste container. The container must be made
of a material compatible with the waste (e.g., a high-density polyethylene or glass bottle for
solutions).

e The container must have a secure, tight-fitting lid.

o Label the container clearly with "Hazardous Waste," the full chemical name "Tovopyrifolin
C," and the approximate concentration and quantity.

Step 3: Waste Storage
o Store the waste container in a designated satellite accumulation area.

e The storage area should be a cool, dry, and well-ventilated location, away from incompatible
materials such as strong oxidizing agents.[1]

o Keep the container closed except when adding waste.
Step 4: Final Disposal
e Option 1 (Recommended): Licensed Hazardous Waste Disposal Vendor

o Arrange for pickup by your institution's licensed hazardous waste disposal company. This
is the safest and most compliant method for disposing of chemical waste with unknown
toxicity.[1]
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e Option 2 (If permitted by regulations and facility capabilities): Incineration

o Some facilities may have the capability for chemical incineration. Tovopyrifolin C may be
burned in a chemical incinerator equipped with an afterburner and scrubber.[1] This should
only be performed by trained personnel in a licensed facility.

Do not dispose of Tovopyrifolin C down the drain or in regular trash.

Experimental Workflow for Disposal Decision

The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of Tovopyrifolin C.
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Tovopyrifolin C Disposal Workflow
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Caption: Logical workflow for the safe disposal of Tovopyrifolin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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